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Compound of Interest

Compound Name: BMS-566394

Cat. No.: B1667222

For Research Use Only. Not for use in diagnostic procedures.

Introduction

BMS-566394 is a potent and highly selective inhibitor of the Tumor Necrosis Factor-a
Converting Enzyme (TACE), also known as A Disintegrin and Metalloproteinase 17 (ADAM17).
[1][2] TACE is a key sheddase responsible for the cleavage and release of the pro-
inflammatory cytokine Tumor Necrosis Factor-a (TNF-a) from its membrane-bound precursor.
[1] Additionally, TACE mediates the shedding of various other cell surface proteins, including
CD16 and CD62L on Natural Killer (NK) cells.[1] By inhibiting TACE, BMS-566394 effectively
reduces the production of soluble TNF-a and prevents the downregulation of important cell
surface receptors, making it a valuable tool for studying inflammatory processes and immune
responses.[1] These application notes provide detailed protocols for in vitro biochemical and
cell-based assays to characterize the activity of BMS-566394.

Mechanism of Action

BMS-566394 exerts its inhibitory effect by targeting the catalytic domain of the TACE/ADAM17
enzyme. This inhibition blocks the proteolytic processing of transmembrane precursors into
their soluble, active forms. The primary consequences of this inhibition are the reduced release
of soluble TNF-a and the stabilization of cell surface proteins like CD16, which is crucial for
antibody-dependent cell-mediated cytotoxicity (ADCC) in NK cells.
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Culture NK-92 (effector) and
Raji (target) cells

!

Prepare serial dilutions

Prepare Assay Buffer,

Recombinant TACE, of BMS-566394
Fluorogenic Substrate,
and BMS-566394 dilutions ¢
¢ Plate NK-92 cells in a
96-well plate
Add BMS-566394 or
Vehicle (DMSO) to ¢
96-well plate

Add BMS-566394 dilutions
or vehicle and pre-incubate

Add diluted

Recombinant TACE

Add Raji cells and Rituximab

to induce CD16 shedding

( Incubate for 60 min at 37°C )

Centrifuge plate and collect
supernatant

Pre-incubate (e.g., 10-15 min
at 37°C)

Initiate reaction by
adding Fluorogenic
Substrate

Measure fluorescence kinetically
(e.g., Ex: 320 nm, Em: 405 nm)
for 5-30 min at 37°C

Quantify soluble CD16a
in supernatant using ELISA

Determine IC50 value for
inhibition of shedding

Calculate reaction rates
and determine IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1667222?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/33008
https://pmc.ncbi.nlm.nih.gov/articles/PMC2646261/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2646261/
https://www.benchchem.com/product/b1667222#bms-566394-in-vitro-assay-protocol
https://www.benchchem.com/product/b1667222#bms-566394-in-vitro-assay-protocol
https://www.benchchem.com/product/b1667222#bms-566394-in-vitro-assay-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

